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Compound of Interest

Compound Name: Cervinomycin A2

Cat. No.: B1213116 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cervinomycin A2 is a potent antibiotic belonging to the xanthone family, first isolated from the

culture filtrate of Streptomyces cervinus.[1] It exhibits significant inhibitory activity against

anaerobic bacteria and mycoplasma, making it a compound of interest for further investigation

in drug development.[1][2] This technical guide provides an in-depth overview of the

physicochemical properties, structure, and available experimental protocols related to

Cervinomycin A2, aimed at facilitating further research and development efforts.

Physicochemical Properties
Cervinomycin A2 is a reddish-orange powder with a complex polycyclic structure.[1] A

summary of its key physicochemical properties is presented in the table below.
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Property Value Reference(s)

Molecular Formula C29H21NO9 [3][4][5]

Molecular Weight 527.48 g/mol [6]

Appearance Reddish-orange powder [1]

Melting Point >290 °C (with decomposition) [1]

Solubility

Soluble in chloroform,

benzene, ethyl acetate,

acetone, methanol, ethanol.

Slightly soluble in water, n-

hexane, ethyl ether.

[1]

UV λmax (in CHCl3)
260 nm, 329 nm, 375 nm

(shoulder), 420 nm (shoulder)
[1]

IR νmax (KBr)
3450, 2980, 1685, 1619, 1499,

1460, 1425, 1275 cm-1
[1]

CAS Number 82658-22-8 [3]

While the structure of Cervinomycin A2 was elucidated using advanced NMR techniques,

detailed public access to the complete ¹H and ¹³C NMR spectral data with chemical shifts and

coupling constants is limited in the reviewed literature. The primary structural determination

was reported in the Journal of Antibiotics in 1987.[7]

Chemical Structure
Cervinomycin A2 possesses a polycyclic structure featuring a xanthone skeleton.[7] The

definitive structure was established through spectroscopic analysis, particularly NMR studies of

its methylated derivatives.[7]

Structure of Cervinomycin A2

Click to download full resolution via product page
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Caption: A placeholder for the 2D chemical structure of Cervinomycin A2.

Experimental Protocols
Isolation and Purification of Cervinomycin A2
The following protocol is a detailed methodology for the isolation and purification of

Cervinomycin A2 from the culture broth of Streptomyces cervinus.[1]

Workflow for Cervinomycin A2 Isolation
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Fermentation

Extraction

Purification

Culture of Streptomyces cervinus in a suitable medium (e.g., 2.0% glycerol, 2.0% soybean meal, 0.3% NaCl, pH 7.0) for approximately 89 hours.

Clarification of the 89-hour culture broth by centrifugation to obtain the supernatant.

Extraction of the antibiotic from the supernatant using an equal volume of ethyl acetate.

Concentration of the ethyl acetate layer in vacuo to dryness, yielding an oily material.

Treatment of the oily material with n-hexane to precipitate the crude brown powder.

Dissolution of the crude powder in a small amount of chloroform.

Chromatography of the dissolved crude powder on a silica gel column (e.g., Merck Kieselgel 60) using a chloroform:methanol (50:1, v/v) solvent system.

Concentration of the active fractions in vacuo to yield a reddish-brown powder.

Purification of the reddish-brown powder by preparative thin-layer chromatography (TLC) on silica gel (e.g., Merck GF254) with a chloroform:methanol (40:1, v/v) developing solvent.

Isolation of the Cervinomycin A2 band (Rf = 0.32) to obtain the pure reddish-orange powder.

Click to download full resolution via product page

Caption: Workflow for the isolation and purification of Cervinomycin A2.
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Mechanism of Action and Signaling Pathways
While the precise molecular target and signaling pathway of Cervinomycin A2 have not been

fully elucidated, studies on its close derivative, triacetylcervinomycin A1 (ACVM), provide

significant insights into its probable mechanism of action in Staphylococcus aureus.

The proposed mechanism suggests that Cervinomycin A2 likely interacts with the

phospholipids of the bacterial cytoplasmic membrane. This interaction disrupts the membrane's

integrity and function, leading to a cascade of inhibitory effects on essential cellular processes.

Proposed Mechanism of Action of Cervinomycin A2

Inhibition of Macromolecular Synthesis
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Caption: Proposed mechanism of action for Cervinomycin A2.

The interaction with the cytoplasmic membrane appears to be the primary physiological effect,

which then leads to the inhibition of the incorporation of precursors for cell wall peptidoglycan,

RNA, DNA, and protein synthesis. This multi-target inhibition likely contributes to its potent
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antibacterial activity. Further research is required to identify the specific molecular binding sites

and the detailed signaling cascades that are affected by Cervinomycin A2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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